![molecular formula C10H10BrN3O B1522525 6-bromo-2-(oxolan-2-yl)-4H-imidazo[4,5-b]pyridine CAS No. 1250609-87-0](/img/structure/B1522525.png)
6-bromo-2-(oxolan-2-yl)-4H-imidazo[4,5-b]pyridine
Overview
Description
The compound “6-bromo-2-(oxolan-2-yl)-4H-imidazo[4,5-b]pyridine” is a complex organic molecule that contains several functional groups and rings, including a bromine atom, an oxolane ring (a five-membered ring containing an oxygen), and an imidazo[4,5-b]pyridine ring system (a fused ring system containing two nitrogen atoms) .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these rings and functional groups in three-dimensional space. Techniques like X-ray crystallography or NMR spectroscopy are typically used to determine the exact structure .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. These could include electrophilic aromatic substitution (where the bromine atom could be replaced with another group), ring-opening reactions, and others .Scientific Research Applications
Corrosion Inhibition
Research has evaluated the performance of imidazo[4,5-b]pyridine derivatives in inhibiting mild steel corrosion in acidic environments. These studies show that these compounds can significantly reduce corrosion, behaving as mixed-type inhibitors. The effectiveness is supported by various techniques, including Potentiodynamic Polarization, Electrochemical Impedance Spectroscopy, and computational approaches, demonstrating high inhibition efficiency Saady et al., 2021.
Antiviral Activity
Imidazo[1,2-a]pyridines, structurally similar to 6-bromo-2-(oxolan-2-yl)-4H-imidazo[4,5-b]pyridine, have shown antiviral properties. Compounds synthesized from aldehydes with a substituent like oxolan-2-yl have exhibited inhibitory activity against cytomegalovirus and respiratory syncytial virus, although they were not effective against HIV or other RNA and DNA viruses Lhassani et al., 1999.
Anticancer and Antimicrobial Properties
The synthesis of new 6-bromo-imidazo[4,5-b]pyridine derivatives has been explored for potential tyrosyl-tRNA synthetase inhibition, with implications for cancer treatment. These studies involve systematic approaches for the compound synthesis, supported by structural elucidation and molecular docking, highlighting their potential as inhibitors Jabri et al., 2023. Additionally, certain derivatives have demonstrated prominent antibacterial and antifungal activity, as well as significant anticancer activity against breast cancer cell lines, suggesting the imidazo[4,5-b]pyridine moiety as a promising template for the development of new therapeutic agents Shelke et al., 2017.
Future Directions
properties
IUPAC Name |
6-bromo-2-(oxolan-2-yl)-1H-imidazo[4,5-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O/c11-6-4-7-9(12-5-6)14-10(13-7)8-2-1-3-15-8/h4-5,8H,1-3H2,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISQJHJLODREZKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=NC3=C(N2)C=C(C=N3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-2-(oxolan-2-yl)-4H-imidazo[4,5-b]pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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